6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone

• IUPAC Name: 6-hydroxy-5-[(4-methoxyphenyl)methyl]-2-methylsulfanyl-3-phenylpyrimidin-4-one
• InChI: InChI=1S/C19H18N2O3S/c1-24-15-10-8-13(9-11-15)12-16-17(22)20-19(25-2)21(18(16)23)14-6-4-3-5-7-14/h3-11,22H,12H2,1-2H3
• InChI Key: XUDRTBUTKDYAQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=C(N=C(N(C2=O)C3=CC=CC=C3)SC)O
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have several biochemical and physiological effects, making it useful for studying various biological processes.

Mechanism of Action

The mechanism of action of 6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone is not fully understood. However, it has been found to inhibit the activity of certain enzymes, which may contribute to its anti-cancer properties. It has also been found to modulate the immune system, potentially through its effects on cytokine production.
Biochemical and Physiological Effects
6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone has several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including topoisomerase II and DNA polymerase. It has also been found to modulate the immune system, potentially through its effects on cytokine production. Additionally, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone in lab experiments is its potential as an anti-cancer agent. It has been found to induce apoptosis in cancer cells, making it useful for studying cancer biology. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone. One direction is to further study its potential as an anti-cancer agent. It may be useful to investigate its effects on different types of cancer cells and to determine the optimal dosage and potential side effects of this compound. Another direction is to study its effects on the immune system in more detail. It may be useful to investigate its effects on different immune cell types and to determine the mechanisms underlying its effects on cytokine production. Additionally, it may be useful to investigate its potential as a therapeutic agent for other diseases, such as autoimmune disorders.

Synthesis Methods

The synthesis of 6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone involves the reaction of 4-methoxybenzyl bromide with 2-(methylthio)acetophenone in the presence of a base, followed by the reaction of the resulting intermediate with cyanoacetic acid. The final product is obtained through a cyclization reaction.

Scientific Research Applications

6-hydroxy-5-(4-methoxybenzyl)-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone has been studied for its potential use in scientific research. This compound has been found to have several biochemical and physiological effects, making it useful for studying various biological processes. It has been studied for its potential use as an anti-cancer agent, as well as for its effects on the immune system.